Cas no 2069-36-5 (2,3,4,5,6-Pentafluorophenyl 4-Methylbenzenesulfonate)
2069-36-5 structure
Product Name:2,3,4,5,6-Pentafluorophenyl 4-Methylbenzenesulfonate
CAS No:2069-36-5
MF:C13H7F5O3S
MW:338.249900102615
MDL:MFCD00060056
CID:1395433
PubChem ID:639958
Update Time:2025-04-20
2,3,4,5,6-Pentafluorophenyl 4-Methylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4,5,6-Pentafluorophenyl 4-methylbenzenesulfonate
- 2,3,4,5,6-PENTAFLUOROPHENYL 4-METHYLBENZENESULPHONATE
- Phenol, pentafluoro-, 4-methylbenzenesulfonate
- MFCD00060056
- Perfluorophenyl 4-Methylbenzenesulfonate
- Pentafluorophenyltoluene-4-sulphonate
- 10X-0326
- SCHEMBL952515
- CS-0205912
- pentafluorophenyl 4-methylbenzene-1-sulfonate
- J-523907
- InChI=1/C13H7F5O3S/c1-6-2-4-7(5-3-6)22(19,20)21-13-11(17)9(15)8(14)10(16)12(13)18/h2-5H,1H
- EN300-7367674
- pentafluorophenyl 4-methylbenzenesulfonate
- 2069-36-5
- s12266
- AKOS003671421
- 2,3,4,5,6-pentafluorophenyl 4-methylbenzene-1-sulfonate
- Pentafluorophenyl toluene-4-sulphonate
- 2,3,4,5,6-Pentafluorophenyl 4-Methylbenzenesulfonate
-
- MDL： MFCD00060056
- Inchi： 1S/C13H7F5O3S/c1-6-2-4-7(5-3-6)22(19,20)21-13-11(17)9(15)8(14)10(16)12(13)18/h2-5H,1H3
- InChI Key： IMTDUXYMXVJZPD-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C(=C(C(=C(C=1F)F)F)F)F
Computed Properties
- Exact Mass: 356.01417
- Monoisotopic Mass: 338.00360606g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Melting Point: 65-67°C
- PSA: 74.6
2,3,4,5,6-Pentafluorophenyl 4-Methylbenzenesulfonate Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
2,3,4,5,6-Pentafluorophenyl 4-Methylbenzenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC10315-1g |
Pentafluorophenyl toluene-4-sulphonate |
2069-36-5 | 1g |
£32.00 | 2025-02-19 | ||
| Apollo Scientific | PC10315-5g |
Pentafluorophenyl toluene-4-sulphonate |
2069-36-5 | 5g |
£100.00 | 2025-02-19 | ||
| abcr | AB257052-1 g |
2,3,4,5,6-Pentafluorophenyl 4-methylbenzenesulfonate, 95%; . |
2069-36-5 | 95% | 1 g |
€187.10 | 2023-07-20 | |
| abcr | AB257052-5 g |
2,3,4,5,6-Pentafluorophenyl 4-methylbenzenesulfonate, 95%; . |
2069-36-5 | 95% | 5 g |
€478.80 | 2023-07-20 | |
| abcr | AB257052-10 g |
2,3,4,5,6-Pentafluorophenyl 4-methylbenzenesulfonate, 95%; . |
2069-36-5 | 95% | 10 g |
€769.30 | 2023-07-20 | |
| abcr | AB257052-25 g |
2,3,4,5,6-Pentafluorophenyl 4-methylbenzenesulfonate, 95%; . |
2069-36-5 | 95% | 25 g |
€1,638.60 | 2023-07-20 | |
| Chemenu | CM343029-5g |
2,3,4,5,6-Pentafluorophenyl 4-methylbenzenesulfonate |
2069-36-5 | 95%+ | 5g |
$400 | 2022-06-12 | |
| Chemenu | CM343029-10g |
2,3,4,5,6-Pentafluorophenyl 4-methylbenzenesulfonate |
2069-36-5 | 95%+ | 10g |
$686 | 2022-06-12 | |
| Chemenu | CM343029-25g |
2,3,4,5,6-Pentafluorophenyl 4-methylbenzenesulfonate |
2069-36-5 | 95%+ | 25g |
$1258 | 2022-06-12 | |
| TRC | B516285-50mg |
2,3,4,5,6-Pentafluorophenyl 4-Methylbenzenesulfonate |
2069-36-5 | 50mg |
$ 50.00 | 2022-06-07 |
2,3,4,5,6-Pentafluorophenyl 4-Methylbenzenesulfonate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2069-36-5)2,3,4,5,6-Pentafluorophenyl 4-Methylbenzenesulfonate
Order Number:A1178489
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:39
Price ($):232.0
Email:sales@amadischem.com
2,3,4,5,6-Pentafluorophenyl 4-Methylbenzenesulfonate Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
2069-36-5 (2,3,4,5,6-Pentafluorophenyl 4-Methylbenzenesulfonate) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2069-36-5)2,3,4,5,6-Pentafluorophenyl 4-Methylbenzenesulfonate
Purity:99%
Quantity:5g
Price ($):232.0